Cas no 840474-74-0 ((cyclopropylmethyl)[2-(dimethylamino)ethyl]amine)

Cyclopropylmethyl[2-(dimethylamino)ethyl]amine is a versatile bifunctional amine compound featuring both cyclopropyl and dimethylaminoethyl moieties. Its unique structure combines the steric constraints of the cyclopropyl group with the basicity and nucleophilicity of the tertiary amine, making it valuable in organic synthesis and pharmaceutical applications. The compound serves as a key intermediate in the preparation of biologically active molecules, particularly in the development of receptor-targeting ligands and enzyme inhibitors. Its rigid cyclopropyl ring enhances conformational stability, while the flexible dimethylaminoethyl side chain improves solubility and reactivity. This balance of properties makes it useful in medicinal chemistry and material science applications requiring tailored amine functionalities.

(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine structure

840474-74-0 structure

Product Name:(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine

CAS No:840474-74-0

MF:C₈H₁₈N₂

MW:142.241921901703

CID:4209007

PubChem ID:28566793

Update Time:2025-06-07

(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Ethanediamine, N'-(cyclopropylmethyl)-N,N-dimethyl-
- (cyclopropylmethyl)[2-(dimethylamino)ethyl]amine
- F2158-1944
- AKOS000252878
- EN300-165247
- 840474-74-0
- N-(cyclopropylmethyl)-N',N'-dimethylethane-1,2-diamine
- SCHEMBL16086741
- N1-(cyclopropylmethyl)-N2,N2-dimethylethane-1,2-diamine
- Inchi： 1S/C8H18N2/c1-10(2)6-5-9-7-8-3-4-8/h8-9H,3-7H2,1-2H3
- InChI Key： IELRNRXLPRWVRJ-UHFFFAOYSA-N
- SMILES： C(N(C)C)CNCC1CC1

Computed Properties

Exact Mass: 142.146998583Da
Monoisotopic Mass: 142.146998583Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 87.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 15.3Å²

(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1054525-1g	N1-(Cyclopropylmethyl)-N2,N2-dimethylethane-1,2-diamine	840474-74-0	95%	1g	$541.0	2025-04-16
TRC	C285626-100mg	(Cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		100mg	$ 135.00	2022-04-01
TRC	C285626-500mg	(Cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		500mg	$ 525.00	2022-04-01
TRC	C285626-1g	(Cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		1g	$ 815.00	2022-04-01
Enamine	EN300-165247-0.05g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		0.05g	$624.0	2023-07-07
Enamine	EN300-165247-0.1g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		0.1g	$653.0	2023-07-07
Enamine	EN300-165247-0.25g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		0.25g	$683.0	2023-07-07
Enamine	EN300-165247-0.5g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		0.5g	$713.0	2023-07-07
Enamine	EN300-165247-1.0g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		1.0g	$743.0	2023-07-07
Enamine	EN300-165247-2.5g	(cyclopropylmethyl)[2-(dimethylamino)ethyl]amine	840474-74-0		2.5g	$1454.0	2023-07-07